Cas no 2090480-37-6 (Spiro[2.3]hexane, 5-(chloromethyl)-)

• Product Name: Spiro[2.3]hexane, 5-(chloromethyl)-
• CAS No: 2090480-37-6
• MF: C₇H₁₁Cl
• MW: 130.615241289139
• CID: 5266778
• Update Time: 2025-05-20

Spiro[2.3]hexane, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexane, 5-(chloromethyl)-

• Inchi： 1S/C7H11Cl/c8-5-6-3-7(4-6)1-2-7/h6H,1-5H2
• InChI Key： OMNSTHLFWGYBTQ-UHFFFAOYSA-N
• SMILES： C1C2(CC(CCl)C2)C1

Additional information on Spiro[2.3]hexane, 5-(chloromethyl)-

Spiro[2.3]hexane, 5-(chloromethyl)- (CAS No. 2090480-37-6): A Comprehensive Overview

Spiro[2.3]hexane, 5-(chloromethyl)- (CAS No. 2090480-37-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This spirocyclic compound, characterized by its distinctive spiro structure and the presence of a chloromethyl group, offers a plethora of opportunities for both fundamental research and practical applications.

The spirocyclic structure of Spiro[2.3]hexane, 5-(chloromethyl)- is particularly noteworthy due to its potential to influence the conformational properties and reactivity of the molecule. Spirocycles are known for their rigidity, which can lead to enhanced stability and specific interactions with biological targets. This makes them valuable scaffolds in the design of pharmaceuticals and other bioactive compounds.

The chloromethyl group in Spiro[2.3]hexane, 5-(chloromethyl)- is a versatile functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. This reactivity can be harnessed to introduce a wide range of substituents, thereby modulating the physical and biological properties of the compound. Recent studies have explored the use of chloromethyl groups in the synthesis of prodrugs and targeted drug delivery systems.

In the context of medicinal chemistry, Spiro[2.3]hexane, 5-(chloromethyl)- has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure allows for fine-tuning of pharmacological properties through structural modifications. For instance, researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases.

One notable application of Spiro[2.3]hexane, 5-(chloromethyl)- is in the field of cancer research. Studies have demonstrated that certain derivatives of this compound exhibit antiproliferative activity against various cancer cell lines. The mechanism of action is thought to involve interference with key cellular processes, such as cell cycle regulation and apoptosis induction.

Beyond its medicinal applications, Spiro[2.3]hexane, 5-(chloromethyl)- has also been studied for its use in materials science. The rigidity and stability imparted by the spirocyclic structure make it suitable for applications in polymer science and supramolecular chemistry. For example, it can be incorporated into polymer chains to enhance mechanical properties or used as a building block for self-assembling nanostructures.

The synthesis of Spiro[2.3]hexane, 5-(chloromethyl)- has been optimized through various methodologies, including ring-closing metathesis (RCM) and intramolecular cyclization reactions. These synthetic routes not only provide high yields but also offer opportunities for scalability and cost-effectiveness in industrial settings.

In conclusion, Spiro[2.3]hexane, 5-(chloromethyl)- (CAS No. 2090480-37-6) is a multifaceted compound with significant potential in both academic research and practical applications. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in fields ranging from medicinal chemistry to materials science.